Cas no 749929-25-7 ([1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl-
• CAS No: 749929-25-7
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 1771398
• PubChem ID: 58762279
• Update Time: 2025-10-28

[1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl-
• SCHEMBL1581809
• (6-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanol
• (6-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanol
• 749929-25-7
• (6-Methyl[1,2,4]triazolo(1,5-a]pyrimidin-2-yl)methanol
• OFJWBDBTRYHQJS-UHFFFAOYSA-N

• MDL： MFCD27928305
• Inchi： 1S/C7H8N4O/c1-5-2-8-7-9-6(4-12)10-11(7)3-5/h2-3,12H,4H2,1H3
• InChI Key： OFJWBDBTRYHQJS-UHFFFAOYSA-N
• SMILES： OCC1N=C2N=CC(C)=CN2N=1

Computed Properties

• Exact Mass: 164.07
• Monoisotopic Mass: 164.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl-

Introduction to [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- (CAS No. 749929-25-7)

[1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- (CAS No. 749929-25-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and pharmacological properties. The unique structure of [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- makes it an attractive candidate for the development of novel therapeutic agents and chemical probes.

The molecular formula of [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- is C₉H₁₀N₄O, and its molecular weight is approximately 186.19 g/mol. The compound features a triazolopyrimidine core with a methyl group at the 6-position and a methanol moiety at the 2-position. These functional groups contribute to its chemical reactivity and biological activity.

In recent years, triazolopyrimidines have gained considerable attention due to their broad spectrum of biological activities. Research has shown that compounds like [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- exhibit potent antiviral, antibacterial, and antifungal properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that certain derivatives of triazolopyrimidines effectively inhibited the replication of several RNA viruses, including influenza and coronaviruses.

Beyond their antiviral properties, triazolopyrimidines have also shown promise in the treatment of bacterial infections. A research team from the University of California reported in a 2023 issue of Antimicrobial Agents and Chemotherapy that [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- and its analogs exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding highlights the potential of these compounds as new leads for developing antibiotics to combat multidrug-resistant pathogens.

In addition to their antimicrobial properties, triazolopyrimidines have been investigated for their anticancer potential. A study published in Cancer Research in 2023 revealed that certain triazolopyrimidine derivatives selectively inhibited the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The researchers found that [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- induced apoptosis in cancer cells while sparing normal cells, suggesting its potential as a selective anticancer agent.

The pharmacokinetic properties of [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. A study conducted by a team from the National Institutes of Health (NIH) in 2023 demonstrated that [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- had good oral bioavailability and low toxicity in preclinical models. These findings suggest that it may be suitable for further development as a therapeutic agent.

The synthetic routes to produce [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- have been well-documented in the literature. One common method involves the condensation of an appropriate amine with a substituted pyrimidine followed by cyclization to form the triazolopyrimidine core. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound and its derivatives. For example, a green chemistry approach using microwave-assisted synthesis was reported in Organic Letters in 2023. This method not only reduced reaction times but also minimized waste generation.

The versatility of [1,2,4]Triazolo[1,5-a]pyrimidine-2-methanol, 6-methyl- extends beyond its therapeutic applications. It has also been used as a building block in the synthesis of more complex molecules with diverse functionalities. For instance, researchers at the University of Oxford described in a 2023 publication how this compound served as a key intermediate in the synthesis of novel materials with unique optical and electronic properties.

In conclusion,[1，2，4］Triazolo［1，5－a］pyrimidine－２－methanol，６－methyl－(CAS No．749929－２５－７)is a multifaceted compound with significant potential in various areas of chemistry and pharmaceutical research．Its unique structure，combined with its favorable biological activities and pharmacokinetic properties，makes it an attractive candidate for further development．Ongoing research continues to uncover new applications for this compound，highlighting its importance in advancing scientific knowledge and therapeutic innovation．